4,4-Dimethyl-5alpha-cholesta-8,14-dien-3beta-ol

• CAS No.: 19456-83-8
• Product Name: 4,4-Dimethyl-5alpha-cholesta-8,14-dien-3beta-ol
• Molecular Formula: C29H48O
• Molecular Weight: 412.7 g/mol
• IUPAC Name: (3S,5R,10S,13R,17R)-4,4,10,13-tetramethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-3-ol
• Standard InChI: InChI=1S/C29H48O/c1-19(2)9-8-10-20(3)22-12-13-23-21-11-14-25-27(4,5)26(30)16-18-29(25,7)24(21)15-17-28(22,23)6/h13,19-20,22,25-26,30H,8-12,14-18H2,1-7H3/t20-,22-,25+,26+,28-,29-/m1/s1
• Standard InChIKey: OGQJUYXFIOFTMA-PBJLWWPKSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC=C2[C@@]1(CCC3=C2CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O)C)C
• SMILES: CC(C)CCCC(C)C1CC=C2C1(CCC3=C2CCC4C3(CCC(C4(C)C)O)C)C
• Canonical SMILES: CC(C)CCCC(C)C1CC=C2C1(CCC3=C2CCC4C3(CCC(C4(C)C)O)C)C
• Description: 4, 4-Dimethyl-5alpha-cholesta-8, 14-dien-3beta-ol, also known as 4, 4-dcdo or T-mas, belongs to the class of organic compounds known as cholesterols and derivatives. Cholesterols and derivatives are compounds containing a 3-hydroxylated cholestane core. 4, 4-Dimethyl-5alpha-cholesta-8, 14-dien-3beta-ol is considered to be a practically insoluble (in water) and relatively neutral molecule. 4, 4-Dimethyl-5alpha-cholesta-8, 14-dien-3beta-ol has been found throughout all human tissues, and has also been primarily detected in urine. Within the cell, 4, 4-dimethyl-5alpha-cholesta-8, 14-dien-3beta-ol is primarily located in the membrane (predicted from logP) and cytoplasm. 4, 4-Dimethyl-5alpha-cholesta-8, 14-dien-3beta-ol can be converted into 4, 4-dimethyl-8, 14-cholestadien-3beta-ol derivative.; 4,4-dimethyl-8,14-cholestadien-3beta-ol is a cholestanoid that is 5alpha-cholesta-8,14-dien-3beta-ol bearing two additional methyl substituents at position 4. It is a 3beta-sterol, a cholestanoid and a tetracyclic triterpenoid.
• Synonyms: 4,4-DCDO; 4,4-dimethyl-5 alpha-cholesta-8,14-diene-3 beta-ol; 4,4-dimethylcholesta-8,14-dien-3-ol; 4,4-dimethylcholesta-8,14-dien-3-ol, (3beta)-isomer; T-MAS
• PubChem Compound: 167817
• Last Modified: Dec 23 2021